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Compound of Interest

Compound Name: 4,4'-Diethylbiphenyl

Cat. No.: B078490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a focused overview of the physical properties of 4,4'-
Diethylbiphenyl, specifically its melting and boiling points. Due to the limited availability of

experimentally verified data for this specific compound, this document presents the most

relevant available information and outlines the standard experimental protocols for the

determination of these critical physical constants for aromatic hydrocarbons.

Core Physical Properties
Precise, experimentally validated data for the melting and boiling points of 4,4'-
Diethylbiphenyl are not readily available in the public domain. The following table summarizes

the available data, which includes calculated and potentially unverified values. Researchers are

advised to use this information with caution and to determine these properties experimentally

for any critical applications.
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Physical Property Value Source/Comment

Melting Point 82 °C

(Explosive) - Indicates a

potential hazard or unverified

experimental condition.

Boiling Point 316.932 °C

(Calculated at 760 mmHg) -

This value is the result of a

calculation and not direct

experimental measurement.

Experimental Protocols for Physical Property
Determination
Standard methodologies are employed to determine the melting and boiling points of solid

aromatic hydrocarbons like 4,4'-Diethylbiphenyl. These protocols are crucial for verifying the

identity and purity of a synthesized compound.

Determination of Melting Point
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase at atmospheric pressure. A sharp melting point range (typically 0.5-1°C) is indicative of a

pure compound, while impurities tend to lower and broaden the melting range.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[1]

Thermometer

Sample of the organic solid

Procedure:

A small amount of the finely powdered dry sample is packed into a capillary tube to a depth

of 2-3 mm.[1]
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The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

the thermometer.

The sample is heated at a steady and slow rate, approximately 1-2°C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire solid has transformed into a clear liquid is recorded as

the end of the melting range.[1]

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. For liquids and high-melting solids that can be liquefied, the boiling point is

a key physical constant.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath or aluminum block)[2]

Stand and clamp

Procedure:

A small amount of the liquid sample (or molten solid) is placed in the small test tube.

A capillary tube, with its sealed end uppermost, is placed inside the test tube containing the

liquid.

The test tube is attached to a thermometer and immersed in a heating bath.
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The bath is heated gradually until a rapid and continuous stream of bubbles emerges from

the open end of the capillary tube.

The heating is then discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[3]

Synthetic Pathway for 4,4'-Disubstituted Biphenyls
The synthesis of 4,4'-disubstituted biphenyls, such as 4,4'-Diethylbiphenyl, is commonly

achieved through cross-coupling reactions. The Ullmann reaction and the Suzuki coupling are

two prominent methods. The following diagram illustrates the generalized workflow for a Suzuki

coupling reaction, a versatile and widely used method for creating carbon-carbon bonds.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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